Cas no 886501-16-2 (2-Methyl-3-pyrrolidin-1-yl-benzoic acid)

• Product Name: 2-Methyl-3-pyrrolidin-1-yl-benzoic acid
• CAS No: 886501-16-2
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD06740088
• CID: 1068190
• Update Time: 2025-04-20

2-Methyl-3-pyrrolidin-1-yl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-pyrrolidin-1-yl-benzoic acid

• MDL： MFCD06740088
• Inchi： 1S/C12H15NO2/c1-9-10(12(14)15)5-4-6-11(9)13-7-2-3-8-13/h4-6H,2-3,7-8H2,1H3,(H,14,15)
• InChI Key： PCZCTLHGYGEROO-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1C)N1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

2-Methyl-3-pyrrolidin-1-yl-benzoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines